Cas no 500212-15-7 (<br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsul fanyl]-acetamide)

• Product Name: <br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsul fanyl]-acetamide
• CAS No: 500212-15-7
• MF: C₁₇H₁₄Br₂N₄OS
• MW: 482.19226026535
• CID: 3073312
• PubChem ID: 1162792
• Update Time: 2025-07-15

<br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsul fanyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsul fanyl]-acetamide
• AKOS000563967
• 500212-15-7
• N-(4-Bromophenyl)-2-((5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• BAS 02073455
• N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetamide

• MDL： MFCD02227343
• Inchi： 1S/C17H14Br2N4OS/c1-23-16(13-4-2-3-5-14(13)19)21-22-17(23)25-10-15(24)20-12-8-6-11(18)7-9-12/h2-9H,10H2,1H3,(H,20,24)
• InChI Key： YVYSCYZOAACFMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(N1C)SCC(NC1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 481.92346Da
• Monoisotopic Mass: 479.92551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsul fanyl]-acetamide

Introduction to N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide (CAS No. 500212-15-7)

N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 500212-15-7, represents a convergence of multiple advanced chemical functionalities, making it a subject of intense research interest. The presence of bromine substituents and a triazole ring system suggests potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The 4-bromo-phenyl moiety and the 2-bromo-phenyl group are key aromatic units that contribute to the compound's overall reactivity and binding affinity. These bromine atoms are strategically positioned to facilitate further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

The central triazole ring system in this compound is derived from 4-methyl-4H-[1,2,4]triazole, which is known for its versatility in medicinal chemistry. Triazoles have been widely explored for their antimicrobial, anti-inflammatory, and anticancer activities. The sulfonyl group attached to the triazole ring further enhances the compound's potential as a pharmacophore by introducing additional polar interactions and metabolic stability. This structural motif is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions.

In recent years, there has been a growing interest in the development of heterocyclic compounds with multiple functional groups for their ability to modulate biological pathways effectively. N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide exemplifies this trend by combining aromatic brominated phenyl groups with a triazole-sulfonyl scaffold. Such combinations have been shown to improve binding affinity and selectivity in drug candidates.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key steps include bromination reactions, sulfonylation processes, and cyclocondensation techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The pharmacological potential of N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against various enzymes involved in cancer progression and inflammation. The bromine atoms on the aromatic rings are believed to enhance interactions with biological targets by increasing lipophilicity and electronic effects. Additionally, the triazole-sulfonyl moiety contributes to metabolic stability, which is a crucial factor in drug design.

The structural features of this compound make it an attractive candidate for further development into therapeutic agents. The combination of aromatic brominated phenyl groups and a triazole-sulfonyl scaffold provides multiple opportunities for optimization through structure-based drug design approaches. Computational modeling studies have suggested that this molecule can effectively interact with protein targets by forming hydrogen bonds and hydrophobic interactions.

In conclusion, N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfonyl]-acetamide (CAS No. 500212-15-7) represents a promising lead compound in pharmaceutical research. Its unique structural composition and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic interventions. Continued investigation into its pharmacological properties and synthetic derivatives will likely yield significant advancements in drug discovery.